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Compound of Interest

Compound Name: 2,5-Dimethoxycinnamic acid

CAS No.: 38489-74-6

Cat. No.: B3425081

Get Quote

CAS: 10538-51-9 Formula: C₁₁H₁₂O₄ Molecular Weight: 208.21 g/mol [1][2]

Executive Summary
2,5-Dimethoxycinnamic acid serves as a critical phenylpropanoid scaffold in organic

synthesis and medicinal chemistry. Distinguished by its electron-rich dimethoxy substitution

pattern, it functions as a primary intermediate in the production of vasodilators (e.g.,

Cinnepazide) and is investigated for its pleiotropic pharmacological effects, including anti-

inflammatory and anticoagulant activities. This guide details the thermodynamic rationale

behind its synthesis, rigorous purification protocols, and its application in modern drug

development pipelines.
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Property Specification

Appearance Pale yellow to off-white crystalline powder

Melting Point 148–150 °C

Solubility
Soluble in ethanol, DMSO, DMF; sparingly

soluble in water

pKa ~4.40 (Predicted)

LogP 1.80 (Octanol/Water)

Storage
Inert atmosphere, room temperature, protected

from light

Synthesis Module: Knoevenagel Condensation
The most robust route to 2,5-dimethoxycinnamic acid is the Knoevenagel condensation of

2,5-dimethoxybenzaldehyde with malonic acid. This pathway is preferred over the Perkin

reaction due to milder conditions and higher yields of the trans-isomer.

Reaction Mechanism
The reaction proceeds via a base-catalyzed nucleophilic attack of the malonic acid enolate on

the aldehyde carbonyl.

Deprotonation: The organic base (Piperidine) deprotonates the active methylene of malonic

acid.

Nucleophilic Attack: The resulting enolate attacks the carbonyl carbon of 2,5-

dimethoxybenzaldehyde.

Dehydration: Elimination of water forms the

-unsaturated dicarboxylic acid intermediate.

Decarboxylation: Thermal decarboxylation occurs spontaneously under reflux, driving the

equilibrium toward the stable trans-cinnamic acid product.
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Experimental Protocol
Reagents:

2,5-Dimethoxybenzaldehyde (1.0 eq)

Malonic Acid (1.2 eq)[3]

Pyridine (Solvent/Base)[4]

Piperidine (Catalytic amount)

HCl (3M, for precipitation)[4]

Workflow:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-

dimethoxybenzaldehyde (e.g., 10g) and malonic acid (7.5g) in pyridine (20 mL).

Catalysis: Add catalytic piperidine (0.5 mL) to the mixture.

Reflux: Heat the reaction mixture to 90–100°C. Maintain reflux for 2–3 hours until CO₂

evolution ceases (indicating completion of decarboxylation).

Quench: Cool the mixture to room temperature. Pour the solution into ice-cold water (100

mL).

Acidification: Slowly add 3M HCl with vigorous stirring until pH < 2. A voluminous white/pale-

yellow precipitate will form.[4]

Isolation: Filter the precipitate via vacuum filtration. Wash the filter cake with cold water (3 x

20 mL) to remove residual pyridine.

Purification: Recrystallize from hot Ethanol/Water (4:1).

Note: Dissolve crude solid in boiling ethanol, then add hot water until turbidity appears.

Cool slowly to 4°C to maximize crystal size and purity.
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Synthesis Workflow Diagram
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Figure 1: Step-by-step synthetic workflow for the Knoevenagel condensation of 2,5-
dimethoxycinnamic acid.

Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, the following spectral signatures must be

confirmed.

¹H NMR (DMSO-d₆, 400 MHz):

δ 12.30 ppm (s, 1H): Carboxylic acid proton (-COOH).

δ 7.80 ppm (d, J = 16.0 Hz, 1H): Vinyl proton (

-H), indicating trans geometry.

δ 6.50 ppm (d, J = 16.0 Hz, 1H): Vinyl proton (

-H).

δ 6.90–7.20 ppm (m, 3H): Aromatic protons (C3, C4, C6).

δ 3.75, 3.80 ppm (s, 6H): Two methoxy groups (-OCH₃).

IR Spectroscopy (KBr):

2500–3000 cm⁻¹: Broad O-H stretch (carboxylic acid).

1680–1700 cm⁻¹: C=O stretch (conjugated acid).

1620 cm⁻¹: C=C alkene stretch.

Pharmaceutical Applications & Biological Interface
2,5-Dimethoxycinnamic acid is not merely a passive intermediate; it possesses intrinsic

biological activity and serves as a precursor for vasoactive agents.[5]

Cinnepazide Synthesis
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The primary industrial application is the synthesis of Cinnepazide, a vasodilator used to treat

cerebral arteriosclerosis.

Mechanism: The carboxylic acid moiety is activated (via acid chloride or mixed anhydride)

and coupled with a piperazine derivative.

Significance: The 2,5-dimethoxy substitution pattern is essential for the specific receptor

binding affinity of the final drug.

Anti-Inflammatory & Anticoagulant Potential
Research indicates that methoxy-substituted cinnamic acids modulate the NF-κB signaling

pathway, reducing the expression of pro-inflammatory cytokines (TNF-α, IL-6). Additionally, the

compound exhibits inhibitory effects on platelet aggregation, likely through interference with

arachidonic acid metabolism.
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Figure 2: Dual utility of 2,5-Dimethoxycinnamic acid in pharmaceutical synthesis and direct

biological modulation.[2][4]

Safety & Handling
GHS Classification: Warning

H315: Causes skin irritation.[6][7][8][9][10]
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H319: Causes serious eye irritation.[6][7][8][9][10]

H335: May cause respiratory irritation.[6][8]

Protocol:

Handle in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety goggles.

In case of contact, rinse immediately with water for 15 minutes.[8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,5-Dimethoxycinnamic acid, predominantly trans 99 10538-51-9 [sigmaaldrich.com]

2. 2,5-Dimethoxycinnamic acid (CAS 10538-51-9) - Chemical & Physical Properties by
Cheméo [chemeo.com]

3. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using
green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]

4. 2,5-Dimethoxycinnamic acid | 10538-51-9 [chemicalbook.com]

5. 2,5-Dimethoxycinnamic acid | 38489-74-6 | Benchchem [benchchem.com]

6. 2,5-Dimethoxybenzoic acid | C9H10O4 | CID 76027 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AC115511000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15936&PLANT=d__ALF
https://www.tcichemicals.com/IL/en/p/D1972
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Dimethoxycinnamicacid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzoic-acid
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15936&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15936&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21649~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:14:06~~2%205-Dimethoxycinnamic%20acid~~
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzoic-acid
https://www.benchchem.com/product/b3425081/docs?utm_src=pdf-body#technical-whitepaper-2-5-dimethoxycinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/
https://www.mdpi.com/
https://www.benchchem.com/product/b3425081?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/aldrich/143596
https://www.chemeo.com/cid/86-149-2/2-5-Dimethoxycinnamic-acid
https://www.chemeo.com/cid/86-149-2/2-5-Dimethoxycinnamic-acid
http://www.sciencemadness.org/talk/viewthread.php?tid=159181
http://www.sciencemadness.org/talk/viewthread.php?tid=159181
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2469016.htm
https://www.benchchem.com/product/b3425081
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. fishersci.com [fishersci.com]

8. assets.thermofisher.cn [assets.thermofisher.cn]

9. 2,5-Dimethoxycinnamic Acid | 10538-51-9 | TCI EUROPE N.V. [tcichemicals.com]

10. hpc-standards.com [hpc-standards.com]

11. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Technical Whitepaper: 2,5-Dimethoxycinnamic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425081/docs#technical-whitepaper-2-5-
dimethoxycinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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